ethyl 4-[2-(5-methoxy-2-{[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]methyl}-4-oxo-1,4-dihydropyridin-1-yl)acetamido]benzoate

• IUPAC Name: ethyl 4-[[2-[5-methoxy-2-[(1-methyltetrazol-5-yl)sulfanylmethyl]-4-oxopyridin-1-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C20H22N6O5S/c1-4-31-19(29)13-5-7-14(8-6-13)21-18(28)11-26-10-17(30-3)16(27)9-15(26)12-32-20-22-23-24-25(20)2/h5-10H,4,11-12H2,1-3H3,(H,21,28)
• InChI Key: SETBPIZPHCITTF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CN2C=C(C(=O)C=C2CSC3=NN=NN3C)OC
• Molecular Formula: C20H22N6O5S
• Molecular Weight: 458.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including an ester group (benzoate), an amide group (acetamido), a methoxy group (5-methoxy), a tetrazole group (1-methyl-1H-1,2,3,4-tetrazol-5-yl), and a dihydropyridinone group (4-oxo-1,4-dihydropyridin-1-yl). These groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a cyclic structure. The tetrazole and dihydropyridinone groups, in particular, would contribute to the compound’s three-dimensionality.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the functional groups present. For example, the ester could undergo hydrolysis, the amide could participate in condensation reactions, and the tetrazole could engage in cycloaddition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of polar groups like the ester and amide could increase its solubility in polar solvents.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The study of complex organic molecules like this one is a vibrant area of research, with potential applications in fields like medicinal chemistry and materials science. Future research could explore the synthesis, properties, and potential uses of this compound.